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Compound of Interest

Compound Name: 1,3-Dibromonaphthalene

Cat. No.: B1599896

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromonaphthalene is a halogenated polycyclic aromatic hydrocarbon that serves as a
crucial intermediate in organic synthesis. Its unique substitution pattern makes it a valuable
building block for the synthesis of more complex molecules, including those with applications in
materials science and pharmaceutical development. Understanding the physical properties of
this compound is paramount for its effective use in a laboratory setting, from designing reaction
conditions to ensuring its purity and proper handling. This guide provides a comprehensive
overview of the key physical characteristics of 1,3-Dibromonaphthalene, supported by
experimental methodologies and spectroscopic data.

Core Physical Properties

The fundamental physical properties of 1,3-Dibromonaphthalene are summarized in the table
below. These values are critical for predicting the behavior of the compound in various
experimental setups.
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Property Value Source(s)
--INVALID-LINK--, --INVALID-
Molecular Formula CioHeBr2
LINK--
] --INVALID-LINK--, --INVALID-
Molecular Weight 285.96 g/mol
LINK--
--INVALID-LINK--, --INVALID-
CAS Number 52358-73-3
LINK--
Melting Point 63-64 °C --INVALID-LINK--
Boiling Point 334.30 °C --INVALID-LINK--
Density (estimated) 1.82 g/cm3 --INVALID-LINK--

Colorless oil that solidifies

--INVALID-LINK--, --INVALID-

Appearance upon freezing; can also appear LINK
as a dark brown solid
Insoluble in water. Soluble in
o many organic solvents such as
Solubility --INVALID-LINK--

ethers and chlorinated

solvents.

Experimental Determination of Physical Properties

Accurate determination of physical properties such as melting and boiling points is fundamental

to verifying the identity and purity of a compound. The following sections detail the standard

experimental protocols for these measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from the solid to the liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

presence of impurities typically depresses the melting point and broadens the range. A

common and reliable method for determining the melting point is the capillary tube method.

Experimental Protocol: Capillary Tube Method
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o Sample Preparation: A small amount of the dry, crystalline 1,3-Dibromonaphthalene is
finely powdered.

o Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered sample
to pack a small amount (2-3 mm in height) into the sealed end.

o Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, such as a
Mel-Temp or a Thiele tube.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

» Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last crystal
melts is recorded as the end of the melting range.

Sample Preparation Measurement
Dry Crystalline Sample Powder the Sample Load Capillary Tube - Place in Apparatus Heat Slowly (1-2°C/min) Observe Melting Record Temperature Range

Click to download full resolution via product page

Figure 1: Workflow for Melting Point Determination.

Boiling Point Determination

For solids with a relatively low boiling point, or for instances where distillation is not feasible,
the boiling point can be determined using a micro-method with a Thiele tube.

Experimental Protocol: Micro Boiling Point Determination

o Sample Preparation: A small amount of 1,3-Dibromonaphthalene is placed in a small test
tube or a Durham tube.
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o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the
sample.

o Apparatus Assembly: The test tube is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point liquid, such as mineral oil.

o Heating: The Thiele tube is gently heated, causing the air trapped in the capillary tube to
expand and exit as a stream of bubbles.

o Observation and Recording: The heating is stopped once a steady stream of bubbles is
observed. As the apparatus cools, the vapor pressure inside the capillary tube will decrease.
The temperature at which the liquid is drawn back into the capillary tube is the boiling point
of the sample.

Apparatus Setup Heating & Observation Cooling & Recording
Invert Sealed Capillary Assemble in Thiele Tube o (Genlly Hem)—»(observe Bubble sueam)—»[stop Hemmg} = Liquid Enters Capillary ecord Temperature

Click to download full resolution via product page
Figure 2: Workflow for Micro Boiling Point Determination.

Spectroscopic Data

Spectroscopic analysis is indispensable for the structural elucidation and confirmation of 1,3-
Dibromonaphthalene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule.

1H NMR (400 MHz, CD2Cl2):

e 58.20 (d, J = 8.3 Hz, 1H, H-8)
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58.02 (d, J = 1.9 Hz, 1H, H-4)

57.91(d,J=1.9 Hz, 1H, H-2)

6 7.79 (dd, J = 8.2, 1.5 Hz, 1H, H-5)

5 7.66 - 7.56 (m, 2H, H-6,7)[1]

13C NMR (101 MHz, CD2Cl):

5 135.7 (C-4a)

5 133.1 (C-2)

5 131.2 (C-8a)

5 130.6 (C-4)

5 128.4 (C-7)

5 128.4 (C-6)

5 128.1 (C-5)

5 127.6 (C-8)

5 123.9 (C-1)

& 119.3 (C-3)[1]

Infrared (IR) and Mass Spectrometry (MS)

While comprehensive, publicly available experimental IR and Mass Spectra for 1,3-
Dibromonaphthalene are not readily found in the searched literature, the expected spectral
features can be inferred. The IR spectrum would show characteristic C-H stretching and
bending vibrations for the aromatic ring, as well as C-Br stretching frequencies. The mass
spectrum would be expected to show a prominent molecular ion peak (M+) and a characteristic
isotopic pattern due to the presence of two bromine atoms.
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Synthesis Overview

1,3-Dibromonaphthalene is commonly synthesized via the dehydrobromination of a
tetrabromonaphthalene precursor. One established method involves the photobromination of
naphthalene to yield a,23,3a,4p3-tetrabromo-1,2,3,4-tetrahydronaphthalene, which is then
dehydrobrominated to form 1,3-dibromonaphthalene in high yield.[2][3] Another reported
synthesis involves the reaction of 1,2,3,4-tetrabromo-1,2,3,4-tetrahydronaphthalene with
potassium tert-butoxide in tetrahydrofuran.[1]

Conclusion

The physical properties of 1,3-Dibromonaphthalene presented in this guide provide a solid
foundation for its application in research and development. The methodologies for determining
its melting and boiling points are standard, reliable techniques that also serve as indicators of
purity. The provided NMR data is crucial for the unambiguous identification of this compound.
This comprehensive understanding of its physical characteristics is essential for any scientist
working with this versatile synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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